4-Trimethylsilanyloxymethyl-phenylamine

• IUPAC Name: 4-(trimethylsilyloxymethyl)aniline
• InChI: InChI=1S/C10H17NOSi/c1-13(2,3)12-8-9-4-6-10(11)7-5-9/h4-7H,8,11H2,1-3H3
• InChI Key: UMGGPDOEWATZPM-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OCC1=CC=C(C=C1)N
• Molecular Formula: C10H17NOSi
• Molecular Weight: 195.33 g/mol
• CAS RN: 403613-26-3

Description

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry could be used to determine the molecular structure of the compound.

Chemical Reactions Analysis

This would involve studying the compound’s reactivity and the types of chemical reactions it undergoes.

Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility, and stability.

Safety and Hazards

Safety data sheets would provide information on the compound’s potential hazards, safe handling procedures, and emergency response measures.

Future Directions

This would involve discussing potential areas for future research, such as new synthetic methods, applications, or investigations into the compound’s properties.

Synthesis routes and methods

Procedure details

To a stirred solution of 4-amino benzyl alcohol (16.0 g, 13.0 mmol, 1.0 eq) in THF (400 mL), was added triethylamine (18.9 mL, 13.6 mmol, 1.05 eq) followed by trimethylchlorosilane (17.2 mL, 13.6 mmol, 1.05 eq). The reaction mixture was stirred under a nitrogen atmosphere overnight at room temperature. THF was evaporated under vacuum and the mixture partitioned with ethyl acetate (300 mL) and water (300 mL). The organic phase was isolated and the aqueous layer re-extracted with ethyl acetate (2×100 mL). The combined organic phases were washed with brine (2×150 mL), dried (MgSO4), filtered and concentrated in vacuo. The product was obtained as a yellow oil (24.0 g, 95% yield) and used in stage 4 without further purification.